![molecular formula C11H16ClNO B2736516 methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepine hydrochloride CAS No. 2361633-86-3](/img/structure/B2736516.png)
methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methoxy-2,3,4,5-tetrahydro-1H-benzo[d]azepine hydrochloride” is a chemical compound with the molecular formula C11H15NO . It is a derivative of the parent compound “2,3,4,5-tetrahydro-1H-benzo[d]azepine”, which is used in the synthesis of nonretinoid retinol binding protein 4 antagonists for potential treatment of atrophic age-related macular degeneration and Stargardt disease .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an azepine ring, which is a seven-membered heterocyclic compound containing one nitrogen atom . The methoxy group (-OCH3) is attached to the azepine ring .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 177.24 . It has a melting point of 45-47 °C and a boiling point of 130-134 °C at a pressure of 5 Torr . Its density is predicted to be 1.018±0.06 g/cm3 .Scientific Research Applications
Structural and Molecular Studies
Crystals of a structurally related compound, 2-methoxy-4-hydroxy-5-oxo-benz[f]azepine, were examined to understand bond alternation and π-electron delocalization in the ring, indicating minimal electron delocalization. This study provides insight into the molecular and crystal structure of azepine derivatives, highlighting their planar molecular skeleton and specific hydrogen bonding patterns (Denne & Mackay, 1972).
Synthetic Applications
A series of synthetic studies have explored the reactivity of azepine derivatives, revealing their potential in forming various adducts and derivatives through cycloaddition reactions. These studies demonstrate the versatility of azepine compounds in synthetic chemistry, offering pathways to novel benzazepine derivatives and highlighting the role of such compounds in synthesizing complex cyclic structures (Saito, Iida, & Mukai, 1984) (Saito, Mukai, & Iida, 1986).
properties
IUPAC Name |
5-methoxy-2,3,4,5-tetrahydro-1H-3-benzazepine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO.ClH/c1-13-11-8-12-7-6-9-4-2-3-5-10(9)11;/h2-5,11-12H,6-8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTZHJZPEDFGLIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CNCCC2=CC=CC=C12.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.